Cas no 899421-56-8 (5-cyclobutyl-1,3-oxazol-2-amine)

• Product Name: 5-cyclobutyl-1,3-oxazol-2-amine
• CAS No: 899421-56-8
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 715179
• PubChem ID: 53427484
• Update Time: 2025-11-01

5-cyclobutyl-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolamine,5-cyclobutyl-
• 5- CYCLOBUTYL-1,3-OXAZOL-2-AMINE
• 2-Oxazolamine,5-cyclobutyl
• 5-cyclobutyloxazol-2-ylamine
• 5-cyclobutyl-1,3-oxazol-2-amine
• 899421-56-8
• EN300-1858967
• AKOS006330962
• 5-Cyclobutyloxazol-2-amine
• DTXSID10699560

• Inchi： 1S/C7H10N2O/c8-7-9-4-6(10-7)5-2-1-3-5/h4-5H,1-3H2,(H2,8,9)
• InChI Key： YBSCFSNWVUODEV-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1C1CCC1

Computed Properties

• Exact Mass: 138.07900
• Monoisotopic Mass: 138.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 52.05000
• LogP: 2.10550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles

Additional information on 5-cyclobutyl-1,3-oxazol-2-amine

Recent Advances in the Study of 5-Cyclobutyl-1,3-oxazol-2-amine (CAS: 899421-56-8): A Promising Scaffold in Medicinal Chemistry

The compound 5-cyclobutyl-1,3-oxazol-2-amine (CAS: 899421-56-8) has recently garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold, characterized by a cyclobutyl-substituted oxazole ring, has been explored as a key building block in the design of novel bioactive molecules. Recent studies have highlighted its versatility in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-cyclobutyl-1,3-oxazol-2-amine as a core structure in the development of selective JAK3 inhibitors. The researchers synthesized a series of derivatives by modifying the amine functionality, achieving nanomolar potency against JAK3 while maintaining excellent selectivity over other JAK family members. The cyclobutyl moiety was found to play a crucial role in binding affinity by inducing optimal conformational restraint in the ATP-binding pocket.

In the antimicrobial domain, a recent patent application (WO2023056421) disclosed novel 5-cyclobutyl-1,3-oxazol-2-amine derivatives with potent activity against drug-resistant Gram-positive bacteria, including MRSA and VRE. The lead compound from this series showed a MIC90 of 0.5 μg/mL against clinical isolates of MRSA, with favorable pharmacokinetic properties in preclinical models. Molecular docking studies suggested that the cyclobutyl group enhances membrane penetration while the oxazole core interacts with bacterial topoisomerase IV.

The synthetic accessibility of 5-cyclobutyl-1,3-oxazol-2-amine has also been improved through recent methodological advances. A 2024 report in Organic Letters described a novel [2+3] cycloaddition strategy using cyclobutanone derivatives and cyanamide, achieving the target scaffold in three steps with an overall yield of 68%. This streamlined synthesis has facilitated broader exploration of structure-activity relationships around this privileged structure.

Ongoing research is exploring the application of 5-cyclobutyl-1,3-oxazol-2-amine in targeted protein degradation. Preliminary results presented at the 2024 ACS Spring Meeting showed that when incorporated into PROTAC molecules, the scaffold effectively mediates ternary complex formation between E3 ligases and target proteins, with several analogs demonstrating sub-100 nM DC50 values in cellular assays.

Despite these promising developments, challenges remain in optimizing the physicochemical properties of derivatives, particularly in balancing lipophilicity introduced by the cyclobutyl group with desired aqueous solubility. Recent computational studies employing machine learning models have begun to address this issue by predicting optimal substituent patterns that maintain potency while improving drug-like characteristics.

The growing body of research on 5-cyclobutyl-1,3-oxazol-2-amine underscores its potential as a versatile scaffold in medicinal chemistry. With multiple compounds containing this core currently in preclinical development across various therapeutic areas, this structural motif is likely to remain an important focus of drug discovery efforts in the coming years.